Cas no 53617-32-6 (2-Bromo-1-(4-fluorophenyl)ethanol)

• Product Name: 2-Bromo-1-(4-fluorophenyl)ethanol
• CAS No: 53617-32-6
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 5057390
• PubChem ID: 15323919
• Update Time: 2025-08-04

2-Bromo-1-(4-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-fluorophenyl)ethanol
• p-Fluoro-alpha-(bromomethyl)benzyl alcohol
• 2-Bromo-1-(4-fluorophenyl)ethanol

• Inchi： 1S/C8H8BrFO/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,8,11H,5H2
• InChI Key： BLCAVFHRXRACAU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Bromo-1-(4-fluorophenyl)ethanol

Professional Introduction to 2-Bromo-1-(4-fluorophenyl)ethanol (CAS No. 53617-32-6)

2-Bromo-1-(4-fluorophenyl)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 53617-32-6, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a bromo-substituted ethanol moiety linked to a 4-fluorophenyl group, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The structural attributes of this compound make it a valuable building block for synthesizing complex molecules, particularly in the realm of drug discovery and medicinal chemistry.

The molecular structure of 2-Bromo-1-(4-fluorophenyl)ethanol consists of a primary alcohol functional group at the C1 position, adjacent to a bromine atom, and connected to a phenyl ring substituted with a fluorine atom at the para position. This unique configuration imparts distinct chemical reactivity, enabling its utility in various synthetic transformations. The presence of both bromine and hydroxyl groups allows for diverse functionalization strategies, making it a cornerstone in the construction of pharmacophores for therapeutic agents.

In recent years, 2-Bromo-1-(4-fluorophenyl)ethanol has been extensively explored in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine substituent at the phenyl ring enhances metabolic stability and binding affinity, while the bromo group serves as a handle for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl scaffolds, which are prevalent in many approved drugs.

Moreover, the compound has found utility in the synthesis of G-protein coupled receptor (GPCR) modulators. GPCRs are integral membrane proteins involved in cell signaling and are implicated in numerous diseases. Researchers have leveraged 2-Bromo-1-(4-fluorophenyl)ethanol to develop novel ligands that modulate GPCR activity through precise structural modifications. The fluorine atom's electronic effects influence ligand-receptor interactions, thereby tuning potency and selectivity. Such modulators hold promise for treating conditions ranging from neurological disorders to cardiovascular diseases.

Recent advancements in computational chemistry have further highlighted the importance of 2-Bromo-1-(4-fluorophenyl)ethanol as a key intermediate. Molecular modeling studies indicate that its scaffold can be optimized to enhance binding affinity to target proteins by fine-tuning steric and electronic properties. These insights have guided the design of next-generation drug candidates with improved pharmacokinetic profiles. Additionally, green chemistry principles have been applied to streamline synthetic routes using 53617-32-6, reducing waste and improving yields, thereby aligning with sustainable pharmaceutical practices.

The pharmaceutical industry has also recognized the potential of 2-Bromo-1-(4-fluorophenyl)ethanol in developing antiviral and antibacterial agents. The bromo and hydroxyl groups provide multiple sites for chemical modification, enabling the creation of derivatives with enhanced antimicrobial properties. For instance, modifications at the C1 position can introduce heterocyclic moieties known to disrupt viral replication or bacterial cell wall synthesis. Such derivatives are being evaluated in preclinical studies for their efficacy against resistant strains of pathogens.

In conclusion, 2-Bromo-1-(4-fluorophenyl)ethanol (CAS No. 53617-32-6) represents a cornerstone compound in modern medicinal chemistry. Its structural versatility and reactivity make it indispensable for synthesizing bioactive molecules targeting diverse therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts worldwide.